Asp-pro-gln-tyr-ile-gln-ser-arg

• CAS No.: 130007-44-2
• Molecular Formula: C43H67N13O15
• Molecular Weight: 1006.1 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-5-amino-2-[[(2S)-1-[(2S)-2-amino-3-carboxypropanoyl]pyrrolidine-2-carbonyl]amino]-5-oxopentanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-5-oxopentanoyl]amino]-3-hydroxypropanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• InChI: InChI=1S/C43H67N13O15/c1-3-21(2)34(40(68)51-26(13-15-32(46)60)36(64)54-29(20-57)38(66)52-27(42(70)71)6-4-16-49-43(47)48)55-37(65)28(18-22-8-10-23(58)11-9-22)53-35(63)25(12-14-31(45)59)50-39(67)30-7-5-17-56(30)41(69)24(44)19-33(61)62/h8-11,21,24-30,34,57-58H,3-7,12-20,44H2,1-2H3,(H2,45,59)(H2,46,60)(H,50,67)(H,51,68)(H,52,66)(H,53,63)(H,54,64)(H,55,65)(H,61,62)(H,70,71)(H4,47,48,49)/t21-,24-,25-,26-,27-,28-,29-,30-,34-/m0/s1
• InChI Key: BKTLFZFUMFKULQ-BQGUCLBMSA-N
• SMILES: CCC(C)C(C(=O)NC(CCC(=O)N)C(=O)NC(CO)C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C(CCC(=O)N)NC(=O)C2CCCN2C(=O)C(CC(=O)O)N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC1=CC=C(C=C1)O)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@@H]2CCCN2C(=O)[C@H](CC(=O)O)N
• Appearance: Solid powder
• sequence: DPQYIQSR
• solubility: Soluble in DMSO
• Synonyms: Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg; aspartyl-prolyl-glutaminyl-tyrosyl-isoleucyl-glutaminyl-seryl-arginine; DPGYIGSR; laminin B1 octapeptide P-8

Description

Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg is an octapeptide with the sequence D-P-Q-Y-I-Q-S-R (using single-letter amino acid codes). This peptide contains a combination of charged (Asp, Arg, Gln), hydrophobic (Pro, Ile, Tyr), and polar (Ser, Gln) residues.

• Cell adhesion: Presence of Arg (positively charged) and Asp (negatively charged) may facilitate interactions with extracellular matrix (ECM) components like laminin or collagen .
• Signal transduction: Tyrosine (Tyr) residues are often phosphorylation sites in signaling pathways.
• Biomaterial functionalization: Similar peptides with Arg-Gly-Asp (RGD) motifs are used in tissue engineering .

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg and Related Peptides

Peptide Sequence	Molecular Weight (Da)	Key Features	Functional Role	References
Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg	~950 (calculated)	Mixed charge/hydrophobic residues, Tyr residue	Hypothesized: ECM interaction, signaling	N/A
Arg-Gly-Asp (RGD)	346.16	Cell-adhesion motif	Binds integrins, promotes cell adhesion
K16-GRGDSPC	2741.26	RGD motif + cysteine for crosslinking	Surface modification of biomaterials
Arg-Lys-Asp-Val-Tyr	~660 (calculated)	Charged residues (Arg, Lys, Asp)	Potential ECM binding
Ser-Pro-Arg	~340 (calculated)	Short, proline-rich	Structural motif in proteins

Key Findings from Comparative Analysis:

Cell-Adhesion Motifs: The RGD motif (Arg-Gly-Asp) is a well-characterized integrin-binding sequence that enhances cell attachment to biomaterials . In contrast, Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg lacks the canonical RGD sequence but contains adjacent Arg and Asp residues, which may enable weaker or alternative ECM interactions . Laminin-binding peptides (e.g., Cys-Laminin A chain 2091-2108 in ) rely on Arg/Lys clusters for ECM binding, similar to the Arg-rich regions in Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg .

Biomaterial Applications :

• Peptides like K16-GRGDSPC are covalently linked to polymers (e.g., PLGA) to improve biocompatibility. Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg could be similarly modified via its Ser or Tyr residues for surface functionalization .
• demonstrates that peptide density on biomaterials (e.g., 0.04 mg/mm² for K16-GRGDSPC) critically impacts cellular responses, suggesting that Asp-Pro-Gln-Tyr-Ile-Gln-Ser-Arg would require optimization for practical use.

Structural Stability :

• Proline (Pro) in the second position may introduce rigidity, reducing conformational flexibility compared to peptides like Ala-Ala-Ala-Ala-Ala (). This could affect binding kinetics or proteolytic stability .